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Abstract

Dulcitol, also known as galactitol, is a sugar alcohol with significant implications in various
fields of research, including metabolic disorders and oncology. This technical guide provides a
comprehensive overview of the core chemical and physical properties of dulcitol. Quantitative
data are presented in structured tables for ease of reference. Detailed experimental
methodologies for key analytical procedures are described, and metabolic and signaling
pathways involving dulcitol are visualized using Graphviz diagrams to facilitate a deeper
understanding of its biological context.

Chemical Properties of Dulcitol

Dulcitol is a hexitol, a sugar alcohol derived from the reduction of galactose.[1][2] It is an
optically inactive meso compound, meaning it has stereocenters but is achiral overall due to a
plane of symmetry.[3] This lack of optical activity is a key distinguishing feature.
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Property Value References
12131411617 81e110]11
Molecular Formula C6H1406 RPN B Ol L]
[12]
Molecular Weight 182.17 g/mol [L]213104]e1r81e)i1o][1a]
(2R,3S,4R,5S)-hexane-
IUPAC Name [1][12][13]
1,2,3,4,5,6-hexol
1214151617181l 10]11
CAS Nurmber 608-66.2 [LI211A151e17 18111011 1]
[12][14][15][16]
Galactitol, Dulcite, Euonymit,
Synonyms _ [3I[516][10][12][13][16][1 7]
Melampyrit
O--INVALID-LINK--CO">C@H-
SMILES -INVALID-LINK----INVALID- [1][7]
LINK--CO
FBPFZTCFMRRESA-
InChl Key [1][12]
GUCUJZIJSA-N
pKa 13.57 (approximate) [3]
LogP -4.67 [4]
Stable under normal
temperatures and pressures.
- [16] Itis, however,
Stability

hygroscopic.[3][12][16][18]
Thermal degradation can

occur with overheating.[19]

Physical Properties of Dulcitol

Dulcitol is a white, crystalline powder with a slightly sweet taste.[1][5][11][15][16][20] Its
physical properties are critical for its handling, formulation, and application in various
experimental and pharmaceutical contexts.
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Appearance White to off-white crystalline STl L 516]
powder
Melting Point 188-191 °C [41[7]181[17][18]
Boiling Point 275-280 °C (at 1 mmHg) [31I5]8]1[18]
Density 1.47 g/cm3 [6][14][18]
Soluble in water (30 g/L at
Solubiliy 14°C[12][18], 50 mg/mL), and

hot water.[3][5][15] Slightly

soluble in ethanol.[5]

Optical Activity

Optically inactive (meso

compound)

[3]

Refractive Index

1.46 (n20/D)

[5]

Vapor Pressure

<0.1 mm Hg (at 25 °C)

[3]

Flash Point

2925+23.3°C

[4]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of dulcitol.

Spectrum Key Features References
Conforms to the structure of a

Infrared (IR) polyol with characteristic O-H [7]
and C-O stretching bands.
GC-MS data available, with

Mass Spectrometry (MS) major peaks at m/z 103, 147, [21]

and 217.

Experimental Protocols
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The following are detailed methodologies for the determination of key physical and chemical
properties of dulcitol.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature at which dulcitol transitions from a solid to a liquid
phase.

Materials:

Dulcitol sample

Capillary tubes

Melting point apparatus

Thermometer

Procedure:

A small amount of finely powdered, dry dulcitol is packed into a capillary tube to a height of
2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a steady rate of 1-2 °C per minute.

o The temperature at which the first drop of liquid appears and the temperature at which the
entire solid has melted are recorded. The range between these two temperatures is the
melting range.

Determination of Solubility

Objective: To determine the solubility of dulcitol in a given solvent (e.g., water) at a specific
temperature.

Materials:

e Dulcitol
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e Solvent (e.g., deionized water)

e Analytical balance

e Volumetric flasks

o Magnetic stirrer and stir bar

o Constant temperature water bath
 Filtration apparatus (e.g., syringe filter)
Procedure:

o A known volume of the solvent is placed in a jacketed beaker connected to a constant
temperature water bath set to the desired temperature.

e The solvent is stirred continuously.

e Small, accurately weighed portions of dulcitol are added to the solvent until a saturated
solution is formed (i.e., solid dulcitol remains undissolved).

e The solution is stirred for a sufficient time to ensure equilibrium is reached.

o Asample of the supernatant is withdrawn using a syringe fitted with a filter to remove any
undissolved solid.

e The concentration of dulcitol in the filtered solution is determined by a suitable analytical
method, such as gravimetry (after evaporation of the solvent) or high-performance liquid
chromatography (HPLC).

e The solubility is expressed as grams of dulcitol per 100 mL of solvent or moles per liter.

Measurement of Optical Rotation

Objective: To confirm the optical inactivity of dulcitol.

Materials:
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Dulcitol

Solvent (e.g., deionized water)

Polarimeter

Volumetric flask

Analytical balance
Procedure:

» A solution of dulcitol of a known concentration is prepared by accurately weighing the solute
and dissolving it in a known volume of solvent.

e The polarimeter is calibrated using the pure solvent.

o The sample tube of the polarimeter is filled with the dulcitol solution, ensuring no air bubbles
are present.

o The optical rotation of the solution is measured at a specific wavelength (typically the sodium
D-line, 589 nm) and temperature.

e As dulcitol is a meso compound, the expected optical rotation is 0°.

Biological Significance and Signaling Pathways
Galactose Metabolism and Dulcitol Accumulation

Dulcitol is a metabolic product of galactose.[20] In individuals with galactosemia, a genetic
disorder affecting galactose metabolism, the accumulation of galactose leads to its conversion
to dulcitol via the aldose reductase pathway.[1][20] The buildup of dulcitol in tissues, particularly
the lens of the eye, is a key factor in the pathogenesis of cataracts associated with this
condition.[1][2]

Aldose Reductase

Lactase Galactose (in Galactosemia) . [P IBIE|[elile] Accumulation in Lens o
(Galactitol)
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Click to download full resolution via product page

Metabolic pathway of galactose to dulcitol and its role in cataract formation.

Induction of Apoptosis in Cancer Cells

Recent studies have shown that dulcitol exhibits selective cytotoxic effects against certain
cancer cell lines, such as triple-negative breast cancer (MDA-MB-231).[22] It has been
demonstrated to induce apoptosis through the intrinsic pathway, which involves mitochondrial
depolarization and the activation of caspases.[22]

Induces Mitochondrial
Depolarization

Mitochondrion

Release of
Pro-apoptotic factors

Caspase Activation

Apoptosis

Click to download full resolution via product page

Simplified intrinsic apoptotic pathway induced by dulcitol in cancer cells.

Experimental Workflow: Analysis of Dulcitol in
Biological Samples
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The quantification of dulcitol in biological matrices is crucial for studying metabolic disorders
like galactosemia. The following workflow outlines a typical analytical procedure.

Sample Preparation

Biological Sample Collection
(e.g., Plasma, Urine)

'

Protein Precipitation
(e.g., with Acetonitrile)

'

Centrifugation

'

Supernatant Collection

.

Derivatization (Optional,
for GC-MS)

Analytical Measurement

LC-MS/MS or GC-MS Analysis

Data Apnalysis

Quantification using
Internal Standard

.

Data Interpretation
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A generalized workflow for the analysis of dulcitol in biological samples.

Conclusion

This technical guide has provided a detailed overview of the chemical and physical properties
of dulcitol, along with experimental methodologies and its biological significance. The
presented data and visualizations are intended to serve as a valuable resource for researchers,
scientists, and drug development professionals working with this important sugar alcohol. A
thorough understanding of these fundamental properties is essential for advancing research
into its roles in metabolic diseases and its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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